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Compound of Interest

Compound Name: 1-Bromoundecane-d3

Cat. No.: B15554811

Get Quote

Safety Data Sheet: 1-Bromoundecane-d3
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 1-Bromoundecane-
d3. The information presented herein is compiled from various sources and is intended to guide

laboratory personnel in the safe handling and use of this compound. It is important to note that

a specific Safety Data Sheet (SDS) for the deuterated form, 1-Bromoundecane-d3, is not

readily available. Therefore, this guide is based on the safety data for its non-deuterated

analogue, 1-Bromoundecane. The toxicological and chemical properties are expected to be

nearly identical.

Chemical and Physical Properties
1-Bromoundecane is a colorless to light yellow liquid.[1][2] Its key physical and chemical

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₁H₂₃Br [2]

Molecular Weight 235.20 g/mol [1][2]

CAS Number 693-67-4

Appearance Colorless to yellowish liquid [2]

Melting Point -9 °C [3]

Boiling Point 137-138 °C at 18 mmHg

Density 1.054 g/mL at 25 °C

Flash Point 113 °C (235.4 °F) - closed cup

Vapor Density 8.2 (vs air)

Solubility

Insoluble in water; Soluble in

organic solvents like ethers

and alcohols.

[2]

Hazard Identification and GHS Classification
1-Bromoundecane is classified as a hazardous substance. The GHS hazard statements

associated with this chemical are:

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[1][4]

The signal word for this chemical is Warning.[1]

Toxicological Information
There is limited quantitative toxicological data available for 1-Bromoundecane. The available

information is summarized below.
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Toxicity Endpoint Value

Oral LD50 No data available

Dermal LD50 No data available

Inhalation LC50 No data available

Skin Corrosion/Irritation Causes skin irritation.[1][4]

Serious Eye Damage/Irritation Causes serious eye irritation.[1][4]

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation.[1][4]

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Experimental Protocols
While specific experimental data for 1-Bromoundecane is limited in the provided search results,

the following are standard, internationally recognized (e.g., OECD, EPA) protocols for

assessing the key toxicological endpoints.

a) Acute Dermal Irritation/Corrosion (OECD Test Guideline 404): This test involves the

application of the test substance to the shaved skin of a rabbit. The site is observed for signs of

erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours)

after application. The severity of the skin reaction is scored and used to classify the

substance's irritation potential.

b) Acute Eye Irritation/Corrosion (OECD Test Guideline 405): This test involves instilling the test

substance into one eye of a rabbit, with the other eye serving as a control. The eyes are

examined for signs of corneal opacity, iritis, conjunctival redness, and chemosis at specific time
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points after instillation. The scores for these effects are used to determine the irritation potential

of the substance.

c) Acute Inhalation Toxicity (OECD Test Guideline 403): This study involves exposing animals

(usually rats) to the test substance as a vapor, mist, or dust for a defined period (typically 4

hours). The animals are observed for signs of toxicity and mortality during and after exposure.

The concentration that is lethal to 50% of the test animals (LC50) is determined.

Handling and Storage
Proper handling and storage procedures are crucial for minimizing the risks associated with 1-

Bromoundecane.

Aspect Recommendation Reference

Handling

Avoid contact with skin and

eyes. Do not breathe mist,

vapors, or spray. Use only

outdoors or in a well-ventilated

area. Wash hands thoroughly

after handling.

[5]

Storage

Keep container tightly closed

in a dry, cool, and well-

ventilated place. Store locked

up.

[4][5]

Incompatible Materials
Strong oxidizing agents and

strong bases.
[2][5]

First-Aid Measures
In the event of exposure, immediate first aid is essential. The following diagram outlines the

recommended procedures.
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Exposure Route First-Aid Action

Medical Attention

Inhalation Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact Wash off immediately with soap and plenty of water.
Remove contaminated clothing.

Eye Contact Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

Ingestion Clean mouth with water.
Do NOT induce vomiting.

Get immediate medical attention.

Click to download full resolution via product page

Caption: First-aid procedures for different exposure routes.

Fire-Fighting Measures
1-Bromoundecane is a combustible liquid.[2]
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Aspect Recommendation Reference

Suitable Extinguishing Media

Water spray, alcohol-resistant

foam, dry chemical, or carbon

dioxide.

[6]

Specific Hazards

Hazardous decomposition

products formed under fire

conditions include carbon

oxides and hydrogen bromide

gas.

[5]

Protective Equipment

Wear a self-contained

breathing apparatus (SCBA)

and full protective gear.

[5]

The following diagram illustrates the decision-making process for fire-fighting.

Fire Involving
1-Bromoundecane

Use appropriate extinguishing media:
- Water Spray

- Foam
- Dry Chemical

- CO2

Wear full protective gear and
self-contained breathing apparatus (SCBA).

Be aware of hazardous
decomposition products:

- Carbon Oxides
- Hydrogen Bromide

Click to download full resolution via product page

Caption: Fire-fighting decision workflow.

Personal Protective Equipment (PPE)
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The selection of appropriate PPE is critical to prevent exposure.

Area of Protection

Recommended Equipment

Respiratory Protection

Use a NIOSH-approved respirator with
appropriate cartridges when engineering

controls are not sufficient.

Hand Protection

Wear appropriate chemical-resistant gloves.

Eye/Face Protection

Wear chemical safety goggles.

Skin and Body Protection

Wear a lab coat, and consider additional
protective clothing if splashing is possible.

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection guide.

Disposal Considerations
Dispose of this chemical and its container in accordance with all applicable federal, state, and

local regulations.[4] It is recommended to contact a licensed professional waste disposal

service to dispose of this material.[7]

This technical guide provides a summary of the available safety information for 1-

Bromoundecane, which serves as a surrogate for 1-Bromoundecane-d3. Researchers,

scientists, and drug development professionals should always consult the most current and

complete Safety Data Sheet provided by the supplier before handling this chemical and ensure

that all appropriate safety precautions are taken.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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